N-(2,5-dimethoxyphenyl)-2-[(1-methyl-1H-tetrazol-5-yl)thio]acetamide

• IUPAC Name: N-(2,5-dimethoxyphenyl)-2-(1-methyltetrazol-5-yl)sulfanylacetamide
• InChI: InChI=1S/C12H15N5O3S/c1-17-12(14-15-16-17)21-7-11(18)13-9-6-8(19-2)4-5-10(9)20-3/h4-6H,7H2,1-3H3,(H,13,18)
• InChI Key: REDDRDGSQHMJSI-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN=N1)SCC(=O)NC2=C(C=CC(=C2)OC)OC
• Molecular Formula: C12H15N5O3S
• DSSTOX Substance ID: DTXSID401325227
• Molecular Weight: 309.35 g/mol
• Solubility: 25.3 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 379710-29-9

Description

Synthesis Analysis

The synthesis of compounds structurally related to N-(2,5-dimethoxyphenyl)-2-[(1-methyl-1H-tetrazol-5-yl)thio]acetamide often involves condensation reactions catalyzed by carbodiimide, as demonstrated in the preparation of various acetamide derivatives through carbodiimide condensation (Yu et al., 2014). Similar methodologies can be adapted for synthesizing N-(2,5-dimethoxyphenyl)-2-[(1-methyl-1H-tetrazol-5-yl)thio]acetamide, focusing on the appropriate selection of starting materials and catalytic conditions.

Molecular Structure Analysis

The molecular structure of compounds closely related to N-(2,5-dimethoxyphenyl)-2-[(1-methyl-1H-tetrazol-5-yl)thio]acetamide, such as various thiadiazole and acetamide derivatives, has been elucidated through crystallographic studies, confirming the planarity of the acetamido-thiadiazole unit and detailing the intermolecular interactions (Zhang, 2009). These structural insights provide a foundation for understanding the molecular geometry and potential reactive sites of N-(2,5-dimethoxyphenyl)-2-[(1-methyl-1H-tetrazol-5-yl)thio]acetamide.

Chemical Reactions and Properties

Research into related acetamide derivatives highlights the chemical versatility of these compounds, including their reactivity in forming various substituted products (Wang et al., 2010). This suggests that N-(2,5-dimethoxyphenyl)-2-[(1-methyl-1H-tetrazol-5-yl)thio]acetamide could undergo similar chemical transformations, offering a wide range of functionalization possibilities.

Physical Properties Analysis

The physical properties of closely related compounds, including solubility, melting points, and crystallinity, have been characterized to inform on the handling and application of these materials (Duran & Demirayak, 2012). Such properties are essential for the practical use of N-(2,5-dimethoxyphenyl)-2-[(1-methyl-1H-tetrazol-5-yl)thio]acetamide in research and potential industrial applications.

Chemical Properties Analysis

The reactivity of N-(2,5-dimethoxyphenyl)-2-[(1-methyl-1H-tetrazol-5-yl)thio]acetamide, including its ability to participate in various chemical reactions, can be inferred from studies on similar compounds. These studies reveal a range of reactive functionalities and the potential for the compound to act as an intermediate in the synthesis of more complex molecules (Rehman et al., 2013).